Cas no 1291493-46-3 (Methyl 4-(allyloxy)-1-benzofuran-6-carboxylate)

• Product Name: Methyl 4-(allyloxy)-1-benzofuran-6-carboxylate
• CAS No: 1291493-46-3
• MF: C₁₃H₁₂O₄
• MW: 232.231984138489
• MDL: MFCD18838219
• CID: 4693085
• Update Time: 2025-07-23

Methyl 4-(allyloxy)-1-benzofuran-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-(allyloxy)-1-benzofuran-6-carboxylate
• Methyl 4-(allyloxy)benzofuran-6-carboxylate
• T4553
• 6-benzofurancarboxylic acid, 4-(2-propenyloxy)-, methyl ester

• MDL： MFCD18838219
• Inchi： 1S/C13H12O4/c1-3-5-16-11-7-9(13(14)15-2)8-12-10(11)4-6-17-12/h3-4,6-8H,1,5H2,2H3
• InChI Key： RDCNCRNVBIISCP-UHFFFAOYSA-N
• SMILES： O1C=CC2C(=CC(C(=O)OC)=CC1=2)OCC=C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 289
• Topological Polar Surface Area: 48.7

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 343.8±27.0 °C at 760 mmHg
• Flash Point: 161.7±23.7 °C
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

Methyl 4-(allyloxy)-1-benzofuran-6-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on Methyl 4-(allyloxy)-1-benzofuran-6-carboxylate

Methyl 4-(allyloxy)-1-benzofuran-6-carboxylate (CAS No. 1291493-46-3): A Versatile Intermediate in Modern Pharmaceutical Synthesis

Methyl 4-(allyloxy)-1-benzofuran-6-carboxylate (CAS No. 1291493-46-3) is a significant compound in the realm of pharmaceutical chemistry, serving as a crucial intermediate in the synthesis of various bioactive molecules. Its unique structural features, comprising a benzofuran core substituted with an allyloxy group and a carboxylate moiety, make it a valuable building block for drug development. This introduction delves into the compound's chemical properties, synthetic pathways, and its emerging applications in medicinal chemistry, particularly highlighting its role in the design of novel therapeutic agents.

The benzofuran scaffold is a privileged structure in medicinal chemistry, renowned for its presence in numerous natural products and pharmacologically active compounds. TheMethyl 4-(allyloxy)-1-benzofuran-6-carboxylate molecule exemplifies this by incorporating bothallyl andcarboxylate functional groups, which can be further modified through diverse chemical transformations. These modifications include nucleophilic additions, eliminations, and coupling reactions, enabling the construction of complex molecular architectures. TheCAS No. 1291493-46-3 identifier ensures precise identification and traceability of this compound in research and industrial settings.

In recent years, there has been growing interest in the development of benzofuran derivatives as potential therapeutic agents due to their demonstrated biological activities. For instance, studies have highlighted the antimicrobial, anti-inflammatory, and anticancer properties of various benzofuran-based compounds. TheMethyl 4-(allyloxy)-1-benzofuran-6-carboxylate derivative has been explored as a precursor in synthesizing novel molecules targeting specific disease pathways. Itsallyl group provides a reactive handle for palladium-catalyzed cross-coupling reactions, such as Suzuki-Miyaura and Heck couplings, which are pivotal in constructing biaryl structures prevalent in many drugs.

Thecarboxylate functionality inMethyl 4-(allyloxy)-1-benzofuran-6-carboxylate offers additional synthetic versatility. It can be converted into esters, amides, or other derivatives through standard carboxylic acid transformations. These derivatives often exhibit enhanced solubility or stability, making them suitable for formulation into pharmaceutical products. Moreover, the benzofuran core itself has been shown to interact with biological targets such as enzymes and receptors, suggesting its potential as a pharmacophore. The compound's ability to serve as a versatile intermediate has made it a subject of interest in academic research and industrial drug discovery programs.

The synthesis ofMethyl 4-(allyloxy)-1-benzofuran-6-carboxylate typically involves multi-step organic reactions starting from readily available aromatic precursors. One common synthetic route begins with the condensation of resorcinol with an appropriate alkene derivative under acidic conditions to form the benzofuran core. Subsequent functionalization steps introduce theallyloxy andcarboxylate groups through selective reactions such as etherification and carboxylation. Advances in catalytic methods have improved the efficiency and selectivity of these reactions, reducing byproduct formation and improving yields.

The compound's relevance extends beyond its use as an intermediate; it also serves as a model system for studying reaction mechanisms and developing new synthetic methodologies. Researchers have leveraged theMethyl 4-(allyloxy)-1-benzofuran-6-carboxylate framework to explore novel catalytic systems and reaction conditions that could be applied to other complex molecule syntheses. For example, studies have investigated photoredox catalysis and organocatalysis in modifying this compound, leading to insights that could be translated into broader synthetic applications.

In conclusion,Methyl 4-(allyloxy)-1-benzofuran-6-carboxylate (CAS No. 1291493-46-3) is a multifaceted compound with significant implications in pharmaceutical chemistry. Its structural features enable diverse synthetic modifications, making it a valuable tool for constructing novel bioactive molecules. The ongoing research into its applications underscores its importance as a building block in drug development pipelines. As synthetic methodologies continue to evolve, compounds like this will remain at the forefront of innovation in medicinal chemistry.